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Compound of Interest

Compound Name: Triallylamine

Cat. No.: B089441

Introduction

Triallylamine is a versatile tertiary amine with the chemical formula C9H15N.[1][2][3] Its unique
structure, featuring a central nitrogen atom bonded to three allyl groups, imparts a combination
of nucleophilic and olefinic properties, making it a valuable building block in a wide array of
chemical transformations. This guide provides an in-depth overview of triallylamine, including
its fundamental properties, synthesis, and key applications in research and development, with
a particular focus on its role in polymerization and as a precursor to complex organic
molecules.

Core Properties of Triallylamine

Triallylamine is a colorless to pale yellow liquid with a characteristic fish-like or amine-like
odor.[2][4] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value References
Molecular Formula C9H15N [1112][3]
Molecular Weight 137.22 g/mol [21[31[4]
Appearance Colorless to pale yellow liquid [1114]

Odor Fish-like, amine-like [2][4]
Density 0.809 g/cm? at 20 °C [1]

Boiling Point 155-156 °C

Melting Point -70 °C [3]

Flash Point 30.6 °C [3]

Solubility in Water Slightly soluble

o ) Soluble in ethanol, diethyl
Solubility in Organic Solvents
ether, acetone, and benzene

CAS Number 102-70-5 [3]

Synthesis of Triallylamine

The primary industrial synthesis of triallylamine involves the reaction of allyl chloride with
ammonia under elevated temperature and pressure.[1] This reaction typically produces a
mixture of monoallylamine, diallylamine, and triallylamine, which are then separated by
distillation. The formation of triallylamine is the result of the sequential alkylation of the
ammonia nitrogen atom by three molecules of allyl chloride.

A general representation of the synthesis is as follows:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Triallylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Triallylamine
https://www.lookchem.com/ProductWholeProperty_LCPL512602.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triallylamine
https://www.lookchem.com/ProductWholeProperty_LCPL512602.htm
https://wap.guidechem.com/dictionary/en/102-70-5.html
https://en.wikipedia.org/wiki/Triallylamine
https://wap.guidechem.com/dictionary/en/102-70-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Triallylamine
https://wap.guidechem.com/dictionary/en/102-70-5.html
https://en.wikipedia.org/wiki/Triallylamine
https://www.lookchem.com/ProductWholeProperty_LCPL512602.htm
https://www.lookchem.com/ProductWholeProperty_LCPL512602.htm
https://www.lookchem.com/ProductWholeProperty_LCPL512602.htm
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triallylamine
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

[Ammonia (N HS)J
Products

. Sequential
[A”y| Chloride (3 eq)} Alkylation Triallylamine
— |
I

|
|
:F_ ________ HCI (3 eq.)
|
|
|
I
|
I

Click to download full resolution via product page

Conditions

Caption: Synthesis of Triallylamine from Ammonia and Allyl Chloride.

Experimental Protocol: Synthesis of Allylamines

While a detailed, step-by-step protocol for the selective synthesis of triallylamine is not readily
available in the public domain, a general procedure for the synthesis of a mixture of allylamines
from allyl chloride and ammonia in a pipe reactor has been described.[5] This industrial process
involves reacting allyl chloride with an aqueous solution of ammonia in the presence of a
catalyst.

Materials:
 Allyl chloride

e Aqueous ammonia
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o Catalyst (e.g., cuprous chloride)[6]

e Solvent (e.g., methanol, water)

General Procedure:

A mixture of the catalyst, solvent, and aqueous ammonia is prepared and blended evenly.[5]
e This mixture and allyl chloride are pumped into a pipe reactor at a controlled rate.[5]

e The ammonolysis reaction is carried out at a temperature of 40-80°C and a pressure of
approximately 3.0 MPa for a residence time of 5-20 minutes.[5]

e The resulting product stream contains a mixture of monoallylamine, diallylamine, and
triallylamine, along with unreacted starting materials and byproducts.[5]

e Sodium hydroxide solution is added to the reaction mixture to neutralize the ammonium
chloride formed.[5]

e The product mixture is then subjected to rectification to separate the different allylamines.
Fractions are collected at their respective boiling points.[5]

Applications in Research and Development

Triallylamine's trifunctional nature makes it a valuable monomer and intermediate in various
applications, including polymer chemistry and the synthesis of fine chemicals and
pharmaceuticals.

Polymer Chemistry

Triallylamine can undergo polymerization through its allyl groups, although it is known to be
challenging via conventional free-radical methods due to degradative chain transfer.[7]
However, under specific conditions, such as using ionizing radiation, polymerization can be
achieved.[8] The resulting polymers have applications in areas such as ion-exchange resins
and as crosslinking agents for superabsorbent polymers.
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Caption: General Scheme of Triallylamine Polymerization.
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Organic Synthesis

Triallylamine serves as a precursor in various organic transformations, leveraging the
reactivity of both the tertiary amine and the allyl groups.

Triallylamine can be employed in ruthenium-catalyzed reactions with anilines and aldehydes
to synthesize substituted quinolines.[9] This three-component reaction provides an efficient
route to this important class of heterocyclic compounds, which are prevalent in many
biologically active molecules. The reaction is believed to proceed through the initial formation of
an imine from the aniline and aldehyde, followed by a deaminative coupling and annulation with
triallylamine.[9]
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Caption: Ruthenium-Catalyzed Synthesis of Quinolines using Triallylamine.

The allyl groups of triallylamine can undergo hydrozirconation with reagents like Schwartz's
reagent (zirconocene hydrochloride), followed by transmetalation.[3][10] This sequence
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generates organozinc or other organometallic species that can then be used in subsequent
carbon-carbon bond-forming reactions, such as additions to imines to form allylic amines.

Safety and Handling

Triallylamine is a flammable liquid and should be handled with appropriate safety precautions
in a well-ventilated area.[11] It is also corrosive and can cause severe skin and eye irritation.
[12] Users should consult the Safety Data Sheet (SDS) for detailed information on handling,
storage, and personal protective equipment.

Conclusion

Triallylamine is a valuable and versatile chemical intermediate with significant applications in
polymer science and organic synthesis. Its unique combination of a tertiary amine and three
reactive allyl groups provides a platform for the construction of a diverse range of molecular
architectures. For researchers and professionals in drug development and materials science, a
thorough understanding of the properties and reactivity of triallylamine is essential for
leveraging its full potential in the creation of novel and functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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